N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C16H19N7O/c1-11-13(7-9-18-16(24)14-10-22(3)21-19-14)12(2)23(20-11)15-6-4-5-8-17-15/h4-6,8,10H,7,9H2,1-3H3,(H,18,24)
• InChI Key: SRVUTOXURDCHKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CCNC(=O)C3=CN(N=N3)C
• Molecular Formula: C16H19N7O
• Molecular Weight: 325.37 g/mol

Description

N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N7O and its molecular weight is 325.376. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on the synthesis and biological evaluation of various pyrazolopyrimidines derivatives, including compounds structurally related to N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide. These compounds were assessed for their anticancer and anti-5-lipoxygenase activities, providing valuable insights into their potential therapeutic applications (Rahmouni et al., 2016).

Reaction Mechanism Studies

Another research focused on the reaction mechanisms involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates, closely related to the compound . The study provided insights into the ANRORC rearrangement and N-formylation processes, enhancing the understanding of chemical reactions involving similar compounds (Ledenyova et al., 2018).

Antimicrobial and Antitumor Activities

Research on the synthesis of various thiazole-aminopiperidine hybrid analogs, including compounds similar to N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide, demonstrated their potential as inhibitors of Mycobacterium tuberculosis GyrB. These compounds showed notable antituberculosis activity and cytotoxicity, suggesting their relevance in antimicrobial and antitumor research (Jeankumar et al., 2013).